Cas no 900276-58-6 (8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 900276-58-6
• MF: C₂₀H₂₃N₅O₄
• MW: 397.427724123001
• CID: 6295248
• PubChem ID: 4969924
• Update Time: 2025-07-01

8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-[2-(3,4-dimethoxyphenyl)ethyl]-2,4,7-trimethylpurino[7,8-a]imidazole-1,3-dione
• AKOS001365930
• F3235-1369
• 900276-58-6
• Z237492066

• Inchi： 1S/C20H23N5O4/c1-12-11-25-16-17(22(2)20(27)23(3)18(16)26)21-19(25)24(12)9-8-13-6-7-14(28-4)15(10-13)29-5/h6-7,10-11H,8-9H2,1-5H3
• InChI Key： WUHVPDJWVXIOHL-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N(C)C(N1C)=O)N=C1N2C=C(C)N1CCC1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 397.17500423g/mol
• Monoisotopic Mass: 397.17500423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 81.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione and Its Significance in Modern Chemical Biology

8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione, identified by its CAS number 900276-58-6, represents a fascinating compound within the realm of chemical biology. This heterocyclic molecule has garnered significant attention due to its unique structural features and potential applications in pharmaceutical research. The compound's intricate framework, combining a imidazopyrimidinone core with a substituted aromatic ethyl group, positions it as a promising candidate for further exploration in drug discovery and molecular therapy.

The structural composition of 8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is meticulously designed to interact with biological targets in a highly specific manner. The presence of multiple methyl groups and the dimethoxy substitution on the phenyl ring enhances its solubility and bioavailability while also modulating its electronic properties. These features make it an attractive scaffold for designing novel bioactive molecules capable of addressing complex biological pathways.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), which are pivotal in numerous disease processes. The imidazopyrimidinone core of 8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione has shown promise in this regard. Studies have demonstrated that such heterocycles can effectively disrupt aberrant PPIs associated with diseases like cancer and inflammation. The compound's ability to bind to specific pockets within target proteins without inducing toxicity makes it a valuable asset in the quest for targeted therapies.

One of the most compelling aspects of 8-2-(3,4-dimethoxyphenyl)ethyl-1,3,7-trimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione is its potential to serve as a lead compound for further derivatization. By modifying the substituents on the aromatic ring or the methyl groups on the imidazopyrimidinone core， researchers can fine-tune its pharmacological properties. This flexibility allows for the creation of a library of compounds that can be screened for activity against various biological targets. Such an approach aligns well with modern drug discovery strategies that emphasize structure-based design and high-throughput screening.

The compound's relevance is further underscored by its potential applications in treating neurological disorders. Emerging research suggests that imidazopyrimidinones can interact with neurotransmitter receptors and ion channels， making them candidates for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. The dimethoxyphenyl group， in particular， has been shown to enhance binding affinity to certain receptors， thereby improving therapeutic efficacy. This opens up new avenues for developing treatments that can address the multifaceted nature of neurological disorders.

Another area where 8-2-(3，4-dimethoxyphenyl)ethyl-l，3，7-trimethyl-lＨ，２Ｈ，３Ｈ，４Ｈ，８Ｈ-imidazo-l，２-gpurine-l，4-dione shows promise is in anti-inflammatory applications. Chronic inflammation is a hallmark of many diseases， including cardiovascular disorders and autoimmune conditions. The compound's ability to modulate inflammatory pathways by inhibiting key enzymes and cytokines makes it a potential therapeutic agent. Preclinical studies have indicated that derivatives of this class can reduce inflammation without causing significant side effects， making them attractive candidates for further clinical development.

The synthesis of 8-2-(3，4-dimethoxyphenyl)ethyl-l，3，7-trimethyl-lＨ，２Ｈ，３Ｈ，４Ｈ，８Ｈ-imidazo-l，２-gpurine-l，4-dione presents an interesting challenge due to its complex structure。 However، advances in synthetic chemistry have made it possible to construct this molecule efficiently using multi-step reactions involving condensation、 cyclization、 and functional group transformations。 The use of modern catalytic methods has also improved yields and purity levels، facilitating further downstream applications such as derivatization and biological testing。

The analytical characterization of this compound is equally important。 Techniques such as nuclear magnetic resonance (NMR)、 mass spectrometry (MS)、 and X-ray crystallography have been employed to elucidate its structure and confirm its identity。 These methods provide detailed insights into the molecular architecture、 stereochemistry、 and conformational preferences of 8_ 2-( 3_ 4_ dimethoxyphenyl) ethyl_ l_ 3_ 7_ trimethyl_ l H_ 2 H_ 3 H_ 4 H_ 8 H_imidazo_l_ g purine_l_ dione ， which are crucial for understanding its biological behavior。

In conclusion, 8 - 2 - ( 3 - 4 - dimethoxyphenyl) ethyl - l ， 3 ， 7 - trimethyl - l H ， g purine - l ， dione , identified by CAS number 900276 - g58 - g6 , represents a significant advancement in chemical biology with broad implications for drug discovery and therapeutic development。 Its unique structural features、 potential applications across multiple disease areas、 and synthetic feasibility make it a compound of considerable interest。 As research continues to uncover new biological targets and mechanisms，《 this molecule will likely play an increasingly important role in shaping the future of medicinal chemistry。